Cas no 1353983-40-0 (2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide)

• Product Name: 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide
• CAS No: 1353983-40-0
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 2167908
• Update Time: 2025-05-20

2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(3-methoxy-pyrazin-2-ylmethyl)-n-methyl-acetamide
• 2-Amino-N-((3-methoxypyrazin-2-yl)methyl)-N-methylacetamide
• AM94615
• 2-Amino-N-(3-methoxypyrazin-2-ylmethyl)-N-methylacetamide
• 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide

• Inchi： 1S/C9H14N4O2/c1-13(8(14)5-10)6-7-9(15-2)12-4-3-11-7/h3-4H,5-6,10H2,1-2H3
• InChI Key： JJBQCPJRGCEPES-UHFFFAOYSA-N
• SMILES： O(C)C1C(CN(C)C(CN)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide

Comprehensive Overview of 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide (CAS No. 1353983-40-0)

2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide (CAS No. 1353983-40-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique pyrazine and acetamide structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents.

The molecular structure of 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide features a methoxy-substituted pyrazine ring, which contributes to its chemical reactivity and biological activity. The presence of both amino and methyl functional groups enhances its versatility in organic synthesis. This compound is often utilized in the development of small-molecule inhibitors and enzyme modulators, making it a valuable asset in medicinal chemistry.

One of the key reasons for the growing interest in 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide is its potential application in targeting protein-protein interactions (PPIs). PPIs are a hot topic in drug discovery, as they play a crucial role in various disease pathways. Researchers are exploring how this compound can be modified to interfere with specific PPIs, offering new avenues for treating conditions such as cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide is also studied for its role in chemical biology. Its ability to act as a ligand or probe in biochemical assays makes it a useful tool for understanding cellular mechanisms. The compound's stability and solubility in various solvents further enhance its utility in laboratory settings.

The synthesis of 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide typically involves multi-step organic reactions, including amide coupling and pyrazine functionalization. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These rigorous quality control measures are essential for its use in high-stakes research applications.

From a market perspective, the demand for 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide is expected to rise, driven by the increasing focus on precision medicine and targeted therapies. Pharmaceutical companies and research institutions are actively seeking high-quality intermediates like this compound to accelerate their drug development programs. Its role in combinatorial chemistry and high-throughput screening further underscores its importance.

For researchers looking to explore the properties of 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide, it is crucial to source the compound from reputable suppliers who adhere to strict quality standards. Proper storage conditions, typically under inert atmospheres and low temperatures, are recommended to maintain its stability over time. Additionally, handling should follow standard laboratory safety protocols to ensure user safety.

In summary, 2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-N-methyl-acetamide (CAS No. 1353983-40-0) is a compound of significant scientific and commercial value. Its unique structural features and diverse applications in drug discovery, chemical biology, and biochemical research make it a subject of ongoing investigation. As the field of medicinal chemistry continues to evolve, this compound is poised to play an increasingly prominent role in the development of next-generation therapeutics.